Cas no 2639424-82-9 (2-Ethyl-5-sulfamoylbenzoyl chloride)
2-Ethyl-5-sulfamoylbenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-5-sulfamoylbenzoyl chloride
- 2639424-82-9
- EN300-27784325
- 2-Ethyl-5-sulfamoylbenzoyl chloride
-
- Inchi: 1S/C9H10ClNO3S/c1-2-6-3-4-7(15(11,13)14)5-8(6)9(10)12/h3-5H,2H2,1H3,(H2,11,13,14)
- InChI Key: AAPOCMXAQIFFJD-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C=CC=1CC)S(N)(=O)=O)=O
Computed Properties
- Exact Mass: 247.0069920g/mol
- Monoisotopic Mass: 247.0069920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 85.6Ų
2-Ethyl-5-sulfamoylbenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27784325-0.05g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 0.05g |
$419.0 | 2025-03-19 | |
| Enamine | EN300-27784325-0.1g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 0.1g |
$439.0 | 2025-03-19 | |
| Enamine | EN300-27784325-0.25g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 0.25g |
$459.0 | 2025-03-19 | |
| Enamine | EN300-27784325-0.5g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 0.5g |
$479.0 | 2025-03-19 | |
| Enamine | EN300-27784325-1.0g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 1.0g |
$499.0 | 2025-03-19 | |
| Enamine | EN300-27784325-2.5g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 2.5g |
$978.0 | 2025-03-19 | |
| Enamine | EN300-27784325-5.0g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 5.0g |
$1448.0 | 2025-03-19 | |
| Enamine | EN300-27784325-10.0g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 95.0% | 10.0g |
$2146.0 | 2025-03-19 | |
| Enamine | EN300-27784325-1g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 1g |
$499.0 | 2023-09-09 | ||
| Enamine | EN300-27784325-5g |
2-ethyl-5-sulfamoylbenzoyl chloride |
2639424-82-9 | 5g |
$1448.0 | 2023-09-09 |
2-Ethyl-5-sulfamoylbenzoyl chloride Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2-Ethyl-5-sulfamoylbenzoyl chloride
Recent Advances in the Application of 2-Ethyl-5-sulfamoylbenzoyl chloride (CAS: 2639424-82-9) in Chemical Biology and Pharmaceutical Research
The chemical compound 2-Ethyl-5-sulfamoylbenzoyl chloride (CAS: 2639424-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This sulfonamide derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting carbonic anhydrases and other metalloenzymes. Recent studies have highlighted its utility in the design of novel inhibitors and probes for studying enzyme mechanisms and disease pathways.
One of the most notable advancements involves the use of 2-Ethyl-5-sulfamoylbenzoyl chloride in the development of carbonic anhydrase inhibitors (CAIs). Researchers have demonstrated its efficacy in modifying the sulfonamide moiety to enhance binding affinity and selectivity towards specific CA isoforms. This approach has led to the discovery of potential therapeutics for conditions such as glaucoma, epilepsy, and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of CAIs using this compound, showing promising results in preclinical models of glioblastoma.
In addition to its role in CAI development, 2-Ethyl-5-sulfamoylbenzoyl chloride has been employed in the synthesis of fluorescent probes for imaging applications. A recent study in Chemical Communications detailed the creation of a sulfonamide-based probe that selectively binds to CA IX, a biomarker overexpressed in hypoxic tumors. This innovation provides a valuable tool for non-invasive tumor imaging and monitoring therapeutic responses in real-time.
Furthermore, the compound's reactivity as an acyl chloride has been leveraged in peptide and protein modification strategies. Researchers have utilized it to introduce sulfonamide groups into biomolecules, enabling the study of protein-ligand interactions and the development of targeted drug delivery systems. A 2024 paper in Angewandte Chemie highlighted its use in site-specific protein labeling, which could revolutionize the field of bioconjugation.
Despite these promising developments, challenges remain in optimizing the synthetic routes for 2-Ethyl-5-sulfamoylbenzoyl chloride to improve yield and purity. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and catalytic methods, to address these issues. Additionally, ongoing research aims to expand its applications beyond sulfonamide-based drugs, exploring its potential in other therapeutic areas.
In conclusion, 2-Ethyl-5-sulfamoylbenzoyl chloride (CAS: 2639424-82-9) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications in drug design, imaging, and bioconjugation underscore its importance in advancing both basic science and therapeutic development. Future studies will likely uncover new uses for this versatile compound, further solidifying its role in the field.
2639424-82-9 (2-Ethyl-5-sulfamoylbenzoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)